Cas no 7477-47-6 ( )

• Product Name: &nbsp
• CAS No: 7477-47-6
• MF: C₂₀H₁₄N₄O₂
• MW: 342.35076379776
• CID: 980342
• Update Time: 2024-03-05

  Chemical and Physical Properties

Names and Identifiers

• N-(quinoline-2-carbonyl)quinoline-2-carbohydrazide
• AG-G-97574
• CTK5E0488
• N,N'-Bis-(chinolin-2-carbonyl)-hydrazin
• N,N'-bis-(quinoline-2-carbonyl)-hydrazine
• 2-Quinolinecarboxylic acid, 2-(2-quinolinylcarbonyl)hydrazide
•  

• Inchi： 1S/C20H14N4O2/c25-19(17-11-9-13-5-1-3-7-15(13)21-17)23-24-20(26)18-12-10-14-6-2-4-8-16(14)22-18/h1-12H,(H,23,25)(H,24,26)
• InChI Key： AXNNVHDQPASUNV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C(NNC(C1C=CC2C(N=1)=CC=CC=2)=O)=O

Computed Properties

• Exact Mass: 342.11182
• Monoisotopic Mass: 342.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.354
• Boiling Point: 675.7°C at 760 mmHg
• Flash Point: 362.5°C
• Refractive Index: 1.724
• PSA: 89.18
• LogP: 3.63960
• pka: 8.89±0.43(Predicted)